13,14-Dihydro-15-keto-PGE2
13,14-Dihydro-15-keto-PGE2
13,14-dihydro-15-oxo-prostaglandin E2 is the 13,14-dihydro derivative of 15-oxo-prostaglandin E2. It is functionally related to a prostaglandin E2. It is a conjugate acid of a 13,14-dihydro-15-oxo-prostaglandin E2(1-).
Brand Name:
Vulcanchem
CAS No.:
363-23-5
VCID:
VC20804449
InChI:
InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-17,19,23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,19-/m1/s1
SMILES:
CCCCCC(=O)CCC1C(CC(=O)C1CC=CCCCC(=O)O)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
13,14-Dihydro-15-keto-PGE2
CAS No.: 363-23-5
Cat. No.: VC20804449
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 13,14-dihydro-15-oxo-prostaglandin E2 is the 13,14-dihydro derivative of 15-oxo-prostaglandin E2. It is functionally related to a prostaglandin E2. It is a conjugate acid of a 13,14-dihydro-15-oxo-prostaglandin E2(1-). |
|---|---|
| CAS No. | 363-23-5 |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R)-3-hydroxy-5-oxo-2-(3-oxooctyl)cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-17,19,23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,19-/m1/s1 |
| Standard InChI Key | CUJMXIQZWPZMNQ-XYYGWQPLSA-N |
| Isomeric SMILES | CCCCCC(=O)CC[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC(=O)CCC1C(CC(=O)C1CC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(=O)CCC1C(CC(=O)C1CC=CCCCC(=O)O)O |
| Appearance | Assay:≥95%A solution in methyl acetate |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator